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Compound of Interest
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Cat. No.: B12400720

Get Quote

This document provides an in-depth technical guide for researchers, scientists, and drug

development professionals on the use of RhoNox-1, a highly selective fluorescent probe for

the detection of ferrous iron (Fe²⁺) within the cellular labile iron pool (LIP). The LIP is a

transient, chelatable pool of iron that is crucial for cellular processes but can also catalyze the

formation of reactive oxygen species. Accurate measurement of the LIP, specifically the Fe²⁺

state, is vital for understanding iron homeostasis, oxidative stress, and various pathologies.[1]

[2]

Core Principles and Mechanism of Action
RhoNox-1 is a "turn-on" fluorescent probe designed for the specific detection of Fe²⁺ in living

cells.[1][3][4] Its mechanism is based on the selective deoxygenation of a tertiary amine N-

oxide group by Fe²⁺.[1][3]

Quenched State: In its native state, RhoNox-1 exhibits very weak fluorescence (a low

quantum yield of 0.01).[2] This fluorescence quenching is attributed to processes including a

twisted internal charge transfer (TICT) and photo-induced electron transfer (PET) involving

the N-oxide group, which disrupts the π-conjugation of the xanthene fluorophore.[1][2][5]
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Activated State: In the presence of Fe²⁺, the N-oxide moiety is irreversibly reduced

(deoxygenized).[6][7][8] This reaction restores the π-conjugated system of the parent

rhodamine B fluorophore, resulting in a significant, up to 30-fold, increase in fluorescence

intensity, emitting a bright orange-red signal.[2]

This reaction is highly selective for Fe²⁺; other biologically relevant metal ions, including ferric

iron (Fe³⁺), do not trigger a significant fluorescent response.[2] The probe is cell-permeable

and tends to localize in the Golgi apparatus.[6][7][9][10]
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Caption: Reaction mechanism of RhoNox-1 with labile Fe²⁺.

Quantitative Data Summary
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The key properties of RhoNox-1 are summarized in the table below for easy reference and

experimental planning.

Parameter Value Source(s)

Molecular Formula
C₂₈H₃₁N₂O₄⁺ (structure) /

C₂₈H₃₀N₂O₄ (neutral)
[7][10]

Molecular Weight ~459.56 g/mol [7]

Excitation (Ex) Max ~540 nm (activated) [6][7][10][11]

Emission (Em) Max ~575 nm (activated) [6][7][10][11]

Appearance White solid [7]

Quantum Yield (Φ) 0.01 (quenched, N-oxide form) [2]

Molar Absorptivity (ε)
24,000 M⁻¹cm⁻¹ at 492 nm (N-

oxide form)
[5]

Solvent for Stock
High-purity Dimethyl sulfoxide

(DMSO)
[6][9][12]

Stock Solution Conc. 1 mM [6][7][10][11]

Working Solution Conc. 1 - 10 µM (typically 5 µM) [6][7][10][12]

Incubation Time 5 - 60 minutes [6][10][12]

Cellular Localization Golgi Apparatus [6][8][9][10]

Experimental Protocols
The following protocols provide a detailed methodology for the use of RhoNox-1 in cell-based

assays. It is crucial to use high-purity, anhydrous DMSO for preparing the stock solution, as

degraded DMSO can increase background fluorescence.[9][13]

1 mM RhoNox-1 Stock Solution:

Before opening, centrifuge the vial to ensure all the solid is at the bottom.[12][13]
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Allow the vial to reach room temperature.[12][13]

To prepare a 1 mM solution, dissolve 50 µg of RhoNox-1 in 109-110 µL of high-purity

DMSO.[6][10][11][12]

Note: The stock solution should be stored in aliquots at -20°C or -80°C and protected from

light to avoid repeated freeze-thaw cycles.[7]

5 µM RhoNox-1 Working Solution (Example Concentration):

Dilute the 1 mM stock solution in a suitable buffer (e.g., serum-free medium, PBS, or

HBSS) to the final desired concentration.[6][10][12] For a 5 µM solution, dilute the stock

1:200.

Note: The working solution should be prepared fresh before each experiment.[7] The

optimal concentration may vary depending on the cell type and experimental conditions

and should be adjusted accordingly.[6][10]

Culture adherent cells on a suitable imaging platform (e.g., sterile glass-bottom dishes or

coverslips).[6][10]

Remove the culture medium and wash the cells twice with a buffered salt solution like HBSS

or PBS.[12][13]

Add the freshly prepared RhoNox-1 working solution (e.g., 100 µL for a coverslip) to

completely cover the cells.[6][10]

Incubate the cells at 37°C for 30-60 minutes.[12] The optimal incubation time may need to be

determined empirically.

Wash the cells three times with the buffer (e.g., HBSS) to remove excess probe.[12][13]

Proceed with imaging using a fluorescence microscope. Use filter sets appropriate for

rhodamine or Cy3 (e.g., excitation ~540 nm, emission ~575 nm).[12][13]

Harvest cells and centrifuge at 1000 x g for 3-5 minutes at 4°C; discard the supernatant.[6]

[10]
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Wash the cell pellet twice with cold PBS, centrifuging after each wash.[6][10]

Resuspend the cells to a density of approximately 1x10⁶ cells/mL in the desired buffer.[6][10]

Add 1 mL of the RhoNox-1 working solution and incubate at room temperature for 5-30

minutes, protected from light.[6][10]

Centrifuge the cells at 400 x g for 3-4 minutes at 4°C and discard the supernatant.[6][10]

Wash the cells twice with PBS.[6][10]

Resuspend the final cell pellet in serum-free medium or PBS for analysis by flow cytometry

or fluorescence microscopy.[6][10]

Preparation

Staining

Analysis

1. Prepare Cells
(Adherent or Suspension)

2. Prepare Fresh Working Solution
(1-10 µM RhoNox-1)

3. Incubate Cells with Probe
(5-60 min at RT or 37°C)

4. Wash Cells to Remove Excess Probe
(2-3 times with buffer)

5. Image or Analyze Cells

Click to download full resolution via product page

Caption: General experimental workflow for labile iron pool detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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